Cas no 42828-67-1 (2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one)

2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one structure
42828-67-1 structure
Product Name:2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one
CAS No:42828-67-1
MF:C5H4ClNO2S
MW:177.608758926392
MDL:MFCD13172599
CID:928485
PubChem ID:45080801
Update Time:2025-04-19

2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isothiazolone, 2-(chloroacetyl)- (9CI)
    • 2-(2-chloroacetyl)-1,2-thiazol-3-one
    • 2-(Chloroacetyl)-1,2-thiazol-3(2H)-one
    • DTXSID90664094
    • EN300-224721
    • 42828-67-1
    • 2-(CHLOROACETYL)-3(2H)-ISOTHIAZOLONE
    • 2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one
    • DB-271364
    • 3(2H)-ISOTHIAZOLONE, 2-(CHLOROACETYL)-
    • MDL: MFCD13172599
    • Inchi: 1S/C5H4ClNO2S/c6-3-5(9)7-4(8)1-2-10-7/h1-2H,3H2
    • InChI Key: MRNCSASBXNLRMH-UHFFFAOYSA-N
    • SMILES: ClCC(N1C(C=CS1)=O)=O

Computed Properties

  • Exact Mass: 176.9651272g/mol
  • Monoisotopic Mass: 176.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 62.7Ų

2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one Pricemore >>

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